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Compound of Interest

Compound Name: SR0987

Cat. No.: B1681098

Application Notes and Protocols for SR0987

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR0987 is a potent and specific synthetic agonist of the Retinoic acid receptor-related orphan
receptor gamma t (RORyt).[1][2][3] RORyt is a key transcription factor that governs the
differentiation of T helper 17 (Th17) cells, a subset of T cells crucial for immune responses
against certain pathogens and implicated in the pathophysiology of autoimmune diseases and
cancer.[2][4] As an agonist, SR0987 enhances the transcriptional activity of RORyt, leading to
increased expression of its target genes, most notably Interleukin-17 (IL-17), and a concurrent
decrease in the expression of the immune checkpoint receptor, Programmed cell death protein
1 (PD-1).[1][3][5][6] This dual activity makes SR0987 a valuable research tool for studying Th17
cell biology and a potential therapeutic candidate for modulating immune responses.

These application notes provide detailed protocols for the preparation of SR0987 stock
solutions and their application in common immunological and cell-based assays.

Chemical and Physical Properties

A summary of the key chemical and physical properties of SR0987 is provided in the table
below.
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Property Value Reference

2-Chloro-N-[4-[2,2,2-trifluoro-1-
) hydroxy-1-

Chemical Name _ [11[3]
(trifluoromethyl)ethyllphenyl]be
nzamide

Molecular Formula C16H10CIFsNO2 [1][2][3]14]

Molecular Weight 397.7 g/mol [11[3114]

CAS Number 303126-97-8 [1][4][5]
Crystalline solid; White to off-

Appearance . [2][5]
white powder

Purity >98% [11[3]

SR0987 Stock Solution Preparation and Storage

Proper preparation and storage of SR0987 stock solutions are critical for maintaining its

stability and ensuring experimental reproducibility.

Solubility Data

The following table summarizes the solubility of SR0987 in various common laboratory

solvents. It is recommended to use anhydrous solvents to prepare stock solutions.

Solvent

Maximum Concentration

Reference

Dimethyl Sulfoxide (DMSO)

2150 mg/mL (approx. 377 mM)

[5]

Ethanol

100 mM (39.77 mg/mL)

[1]3]

Dimethylformamide (DMF)

20 mg/mL

[4]

DMSO:PBS (pH 7.2) (1:1)

0.5 mg/mL

[4]

Note: When preparing stock solutions, always refer to the batch-specific molecular weight

provided on the product's certificate of analysis.[1][3]
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Protocol for Preparing a 10 mM DMSO Stock Solution

e Weighing: Accurately weigh the desired amount of SR0987 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.977 mg of SR0987.

e Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the tube. For
3.977 mg of SR0987, add 1 mL of DMSO.

o Dissolution: Vortex the solution thoroughly until the SR0987 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if
precipitation is observed.[5]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected tubes to avoid repeated freeze-thaw cycles.

Storage Conditions

Proper storage is essential to maintain the integrity of SR0987.

Storage .

Form Duration Reference
Temperature

Solid Powder -20°C Up to 3 years [5]

+4°C Up to 2 years [5]

Stock Solution (in
-80°C Up to 2 years [5]

solvent)

-20°C Up to 1 year [5]

Important: Avoid repeated freeze-thaw cycles of the stock solution.

Experimental Protocols

SR0987 can be utilized in a variety of in vitro assays to study RORyt activity and Th17 cell
function.
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RORyt Signaling Pathway

The diagram below illustrates the signaling pathway activated by SR0987. As a RORyt agonist,
SR0987 binds to the ligand-binding domain of RORyt, promoting its transcriptional activity. This
leads to the expression of key Thl7-associated genes, including IL17A, and the suppression of
genes like PDCD1 (encoding PD-1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SR0987 stock solution preparation and storage].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681098#sr0987-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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